![molecular formula C17H25BrN2O3 B1532633 Tert-butyl 4-[2-(4-bromophenoxy)ethyl]piperazine-1-carboxylate CAS No. 486422-47-3](/img/structure/B1532633.png)
Tert-butyl 4-[2-(4-bromophenoxy)ethyl]piperazine-1-carboxylate
Overview
Description
“Tert-butyl 4-[2-(4-bromophenoxy)ethyl]piperazine-1-carboxylate” is a chemical compound with the molecular formula C17H25BrN2O3 . It is a derivative of N-Boc piperazine .
Synthesis Analysis
The synthesis of similar compounds, such as tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, has been reported . These compounds were synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by single crystal X-ray diffraction analysis . For example, the molecule of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation .Chemical Reactions Analysis
The derivatives of N-Boc piperazine serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .Physical And Chemical Properties Analysis
The compound has a predicted density of 1.293±0.06 g/cm3 and a predicted boiling point of 459.0±45.0 °C . The molecular weight is 385.3 .Scientific Research Applications
Synthesis and Characterization
- Tert-butyl 4-[2-(4-bromophenoxy)ethyl]piperazine-1-carboxylate and its derivatives have been the subject of research focusing on their synthesis and characterization. Studies like the one by Kulkarni et al. (2016) have explored the synthesis and characterization of similar N-Boc piperazine derivatives, providing insights into their molecular structures through techniques like FT-IR, NMR, LCMS, and X-ray diffraction analysis (Kulkarni et al., 2016).
Biological Evaluation
- These compounds have also been evaluated for their biological activities. The study by Sanjeevarayappa et al. (2015) synthesized a related compound and assessed its in vitro antibacterial and anthelmintic activities, showing moderate activity in these areas (Sanjeevarayappa et al., 2015).
Molecular Structure Analysis
- Research by Mamat et al. (2012) on a similar compound reported its crystal and molecular structure, contributing to a deeper understanding of the structural aspects of such piperazine-carboxylates (Mamat et al., 2012).
DFT Calculations and Molecular Stability
- Further studies, such as the one conducted by Yang et al. (2021), have utilized density functional theory (DFT) calculations to investigate the molecular structure and stability of related compounds. This includes examining molecular electrostatic potential and frontier molecular orbitals (Yang et al., 2021).
Anticorrosive Properties
- In the context of materials science, research by Praveen et al. (2021) explored the anticorrosive behavior of a related compound for carbon steel in acidic environments. This study highlighted the compound's potential as a corrosion inhibitor (Praveen et al., 2021).
Properties
IUPAC Name |
tert-butyl 4-[2-(4-bromophenoxy)ethyl]piperazine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25BrN2O3/c1-17(2,3)23-16(21)20-10-8-19(9-11-20)12-13-22-15-6-4-14(18)5-7-15/h4-7H,8-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFJXWIUUWYOUMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CCOC2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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